Cas no 1160573-27-2 (4-Bromo-2,5-dichloro-6-fluorobenzoic acid)
1160573-27-2 structure
Product Name:4-Bromo-2,5-dichloro-6-fluorobenzoic acid
CAS No:1160573-27-2
MF:C7H2BrCl2FO2
MW:287.897983074188
MDL:MFCD11845997
CID:4574209
Update Time:2023-04-05
4-Bromo-2,5-dichloro-6-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2,5-dichloro-6-fluorobenzoic acid
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- MDL: MFCD11845997
- Inchi: 1S/C7H2BrCl2FO2/c8-2-1-3(9)4(7(12)13)6(11)5(2)10/h1H,(H,12,13)
- InChI Key: NABZUAHIFQFLAU-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(F)C(Cl)=C(Br)C=C1Cl
Computed Properties
- Exact Mass: 285.86
- Monoisotopic Mass: 285.86
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
4-Bromo-2,5-dichloro-6-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD588990-1g |
4-Bromo-3,6-dichloro-2-fluorobenzoic acid |
1160573-27-2 | 97% | 1g |
¥2807.0 | 2023-04-05 | |
| Oakwood | 037644-5g |
4-Bromo-2,5-dichloro-6-fluorobenzoic acid |
1160573-27-2 | 5g |
$1289.00 | 2023-09-16 |
4-Bromo-2,5-dichloro-6-fluorobenzoic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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